Ditridecylamine

Specification

• CAS No.: 101012-97-9
• Molecular Formula: C26H55N
• Molecular Weight: 381.7 g/mol
• IUPAC Name: N-tridecyltridecan-1-amine
• Standard InChI: InChI=1S/C26H55N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-26-24-22-20-18-16-14-12-10-8-6-4-2/h27H,3-26H2,1-2H3
• Standard InChI Key: PZFYOFFTIYJCEW-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCNCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCNCCCCCCCCCCCCC

Introduction

Chemical Identity and Structure

Ditridecylamine is a tertiary amine consisting of two tridecyl (C₁₃H₂₇) chains attached to a nitrogen atom. The compound exists in various isomeric forms due to the branching possibilities in the tridecyl chains. With the molecular formula C₂₆H₅₅N, this compound has a characteristic structure that contributes to its lipophilic properties and chemical behavior.

The precise structure features a central nitrogen atom with two long-chain alkyl groups. These structural characteristics contribute to the compound's low water solubility and high affinity for organic solvents. The compound is identified by CAS number 101012-97-9 for the mixture of isomers, though other CAS numbers may apply to specific isomeric configurations.

Physical and Chemical Properties

Ditridecylamine exhibits physical properties that reflect its high molecular weight and lipophilic nature. The following table summarizes key physical and chemical properties:

Property	Value
Molecular Formula	C₂₆H₅₅N
Molecular Weight	381.722 g/mol
Density	0.836 g/cm³ (20°C)
Boiling Point	220-240°C at 10 mbar
Melting Point	-45°C
Flash Point	138°C (280.40°F)
LogP	9.58890
Hazard Classification	C: Corrosive

The compound's high LogP value (9.58890) indicates its strong lipophilicity, explaining its immiscibility with water and high solubility in organic solvents. The relatively high boiling point (220-240°C at reduced pressure) reflects the substantial molecular weight and intermolecular forces present in the compound.

Synthesis Methods

Industrial Production Approaches

The synthesis of ditridecylamine involves sophisticated chemical processes that ensure high purity and yield. A patented method for synthesizing diiso-tridecylamine, which is closely related to ditridecylamine, provides insight into potential production methods:

Chemical Reactions

Though specific reaction data for ditridecylamine is limited in the provided sources, its tertiary amine structure suggests several characteristic reaction pathways:

Typical Reactions

As a tertiary amine, ditridecylamine can participate in various chemical reactions:

• Acid-base reactions: The nitrogen atom's lone pair enables ditridecylamine to act as a base, accepting protons from acids to form ammonium salts

• Quaternization: Reaction with alkyl halides to form quaternary ammonium compounds

• Oxidation: The nitrogen center can undergo oxidation under appropriate conditions

• Coordination chemistry: The nitrogen atom can coordinate with metal ions to form complexes

The steric hindrance caused by the two bulky tridecyl groups likely influences the reactivity profile of this compound, potentially limiting access to the nitrogen lone pair in some reactions.

Industrial Applications

Extreme Pressure Additives

One of the primary applications of ditridecylamine is in the formulation of extreme pressure additives, which are essential components in machine and motor oils. These additives enhance lubrication performance under high-pressure conditions, reducing wear and extending the operational life of mechanical components.

Metalworking Fluids

Ditridecylamine is utilized in metalworking fluids, where it contributes to improved lubricity and cooling properties. This application is particularly valuable in machining processes where heat generation and friction can lead to tool wear and workpiece damage.

Test	Result	Classification
Rat, acute oral toxicity	LD₅₀ = 2700 mg/kg bw	Low toxicity
Mice, acute intraperitoneal	LD₅₀ = 10 mg/kg bw	Very toxic
Rat, acute inhalation toxicity	Saturated vapor at 20°C caused no mortality	-

These findings suggest that ditridecylamine likely presents low acute toxicity via the oral route but may be significantly more toxic if introduced directly into the peritoneal cavity.

Mutagenicity Assessment

The analogue compound was determined to be non-mutagenic in bacterial reverse mutation tests. While this suggests that ditridecylamine may also lack mutagenic potential, direct testing would be necessary for definitive confirmation.

Research Directions and Knowledge Gaps

Current understanding of ditridecylamine would benefit from additional research in several areas:

• Detailed mechanistic studies of its reactions in various environments

• Comprehensive toxicological assessment using modern testing methodologies

• Exploration of novel applications based on its unique physical and chemical properties

• Environmental fate and ecotoxicological impacts

• Structure-activity relationship studies comparing various isomeric forms